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Compound Name: o
aci

cat. No.: B1585681

An In-depth Technical Guide to 2-Chloro-5-cyanophenylboronic Acid for Advanced Synthesis

Introduction: A Versatile Building Block for Modern
Chemistry

In the landscape of synthetic organic chemistry, the strategic selection of building blocks is
paramount to the efficient construction of complex molecular architectures. 2-Chloro-5-
cyanophenylboronic acid (CAS No. 936249-33-1) has emerged as a highly valuable
bifunctional reagent, particularly for researchers in medicinal chemistry and materials science.
Its unique electronic properties, stemming from the presence of both an electron-withdrawing
cyano group and a halogen substituent, make it an exceptional component for carbon-carbon
bond formation.

This guide provides a comprehensive overview of the physical and chemical properties of 2-
Chloro-5-cyanophenylboronic acid, offering field-proven insights into its application,
handling, and synthesis. The content herein is structured to deliver not just data, but a causal
understanding of its reactivity and utility, empowering scientists to integrate this reagent into
their research programs with confidence.

Section 1: Core Physicochemical Properties
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A thorough understanding of a reagent's physical properties is the foundation for its successful
application in the laboratory. These parameters dictate storage, handling, and reaction setup.

Summary of Physical Data

The key physical and identifying properties of 2-Chloro-5-cyanophenylboronic acid are
summarized in the table below for quick reference.

Property Value Source(s)

CAS Number 936249-33-1 [1][2]

Molecular Formula C7HsBCINO:2 [1]

Molecular Weight 181.38 g/mol [1]

Appearance White to off-white solid/powder  [3]

Melting Point 62-67 °C

Boiling Point 370.8-°C at 760 mmHg ]
(Predicted)

Density 1.4 + 0.1 g/cm? (Predicted) [4]

Purity Typically 297% (HPLC) [1]

Solubility and Storage

Solubility: Specific solubility data in various organic solvents is not extensively published.
However, based on its structure and common applications, it is expected to be soluble in polar
aprotic solvents such as 1,4-dioxane, tetrahydrofuran (THF), and dimethylformamide (DMF),
which are frequently used in cross-coupling reactions. Its solubility in water is expected to be
low.

Storage and Stability: 2-Chloro-5-cyanophenylboronic acid is stable under recommended
storage conditions.[5] To maintain its integrity and reactivity, it should be stored in a tightly
sealed container in a cool, dry, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents and strong acids.[4] For long-term storage, refrigeration (2-
8°C) is recommended.
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Spectroscopic Profile (*H and **C NMR)

While a Certificate of Analysis for this compound confirms that its proton NMR spectrum
conforms to the expected structure, publicly accessible, detailed spectral assignments are
scarce.[6] However, based on the molecular structure, the following spectral characteristics can
be anticipated for analysis in a solvent like DMSO-de:

e IH NMR: The spectrum would feature three distinct signals in the aromatic region (typically
7.5-8.5 ppm), corresponding to the three protons on the phenyl ring. Due to the substitution
pattern, complex splitting (doublets, doublet of doublets) is expected. A broad singlet,
corresponding to the two hydroxyl protons of the boronic acid group (-B(OH)2), would also be
present, and its chemical shift can be variable.

e 13C NMR: The spectrum would show seven signals. Six signals would be in the aromatic
region (typically d 115-140 ppm), corresponding to the six carbons of the benzene ring,
including the carbons attached to the chloro, cyano, and boronic acid groups. One signal
would correspond to the nitrile carbon (-C=N), typically appearing around 6 118-120 ppm.

Section 2: Chemical Reactivity and Key Applications

The utility of 2-Chloro-5-cyanophenylboronic acid is defined by its chemical reactivity, which
is dominated by the boronic acid moiety. This functional group is a cornerstone of palladium-
catalyzed cross-coupling chemistry.

The Suzuki-Miyaura Cross-Coupling Reaction

The primary application of this reagent is as a nucleophilic partner in the Suzuki-Miyaura cross-
coupling reaction. This powerful transformation forges a carbon-carbon bond between an
organoboron compound and an organic halide or triflate.[7][8] The electron-withdrawing nature
of the cyano and chloro groups on the phenyl ring influences the electronic character of the
molecule, making it a highly effective coupling partner for the synthesis of complex biaryl
structures, which are common motifs in pharmaceuticals.[3]

The generally accepted catalytic cycle for the Suzuki-Miyaura reaction involves three key steps:
Oxidative Addition, Transmetalation, and Reductive Elimination.
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Reductive Elimination

Transmetalation
[Ar-B(OH)3]~
Oxidative Oxidative Addition
Transmetalation Addition (RE-X)

(Base Assisted

Reductive —
R1-Ar Elimination Catalyst Pd(0)L2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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